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Compound of Interest

Compound Name: C.I. Direct violet 9

Cat. No.: B15599637 Get Quote

A Technical Overview of C.I. Direct Violet 9
For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Direct Violet 9 is a disazo direct dye that is soluble in water.[1][2] It is primarily utilized in

the dyeing of cellulosic fibers such as cotton, viscose, and paper, as well as for coloring leather.

[1][2][3] While its main applications are in the textile and paper industries, its chemical

properties may be of interest for various research applications. This document provides a

summary of the available technical data for C.I. Direct Violet 9.

Chemical and Physical Properties
The key identifiers and properties of C.I. Direct Violet 9 are summarized in the table below. It

is important to note that the molecular formula and weight can be presented for the disodium

salt, which is the common commercial form, or for the free acid.
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Property Value Reference

C.I. Name Direct Violet 9 [1]

C.I. Number 27885 [1][4]

CAS Registry Number 6227-14-1 (Disodium Salt) [1][5][6]

Molecular Formula (Disodium

Salt)
C₃₀H₂₃N₅Na₂O₈S₂ [1][2][4][5][6]

Molecular Weight (Disodium

Salt)
691.64 g/mol [1][4][5][6][7]

Molecular Formula (Acid Form) C₃₀H₂₅N₅O₈S₂ [8]

Molecular Weight (Acid Form) 647.7 g/mol [8]

Synonyms
Direct Fast Violet BK, Direct

Violet B
[1]

Solubility
Soluble in water, slightly

soluble in alcohol
[1]

Manufacturing Process
The synthesis of C.I. Direct Violet 9 involves a multi-step diazotization and coupling process.

The general methodology is as follows:

First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized. The resulting

diazonium salt is then coupled with 2-Amino-4-methylanisole.

Second Diazotization: The product from the first coupling reaction is then diazotized.

Second Coupling: In alkaline conditions, the resulting diazonium salt is coupled with 4-

Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid to form the final C.I. Direct Violet 9
dye.[1]

The raw materials involved in this synthesis are:

4-Aminobenzenesulfonic acid (Sulfanilic acid)[9]
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2-Amino-4-methylanisole (2-Methoxy-5-methylaniline)[9]

4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid (N-phenyl J acid)[2]

Below is a diagram illustrating the manufacturing workflow of C.I. Direct Violet 9.
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Step 1: First Diazotization & Coupling

Step 2: Second Diazotization

Step 3: Second Coupling

4-Aminobenzenesulfonic acid

Diazotization

Coupling

2-Amino-4-methylanisole

Intermediate Product 1

Intermediate Product 1

Diazotization

Intermediate Product 2 (Diazonium Salt)

Intermediate Product 2 (Diazonium Salt)

Coupling (Alkaline Conditions)

4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid

C.I. Direct Violet 9

Click to download full resolution via product page

Caption: Manufacturing workflow for C.I. Direct Violet 9.
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Experimental Protocols

Detailed experimental protocols for the use of C.I. Direct Violet 9 in research applications

beyond its function as a dye are not readily available in the public domain. For analytical

purposes, one available method is reverse-phase high-performance liquid chromatography

(HPLC).

HPLC Analysis of C.I. Direct Violet 9:

Column: Newcrom R1 or Newcrom C18[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid such as phosphoric acid.

For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[5]

Application: This method can be used for the analysis of C.I. Direct Violet 9 and for the

isolation of impurities in preparative separation. It is also noted as being suitable for

pharmacokinetic studies.[5]

Signaling Pathways and Biological Activity

There is no readily available scientific literature detailing the involvement of C.I. Direct Violet 9
in specific signaling pathways or its use as a tool in drug development research. Its primary

characterization is as a dye for industrial applications.[7]

Conclusion

C.I. Direct Violet 9 is a well-characterized dye with established applications in the textile and

paper industries. While its chemical properties are defined, its utility in biological research,

particularly in the context of signaling pathways or as a pharmacological tool, is not

documented in publicly accessible resources. The information provided here serves as a

foundational technical guide to its chemical nature and synthesis. Researchers interested in

exploring non-traditional applications of this molecule would need to conduct novel

investigations to determine its biological activity and potential mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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